![molecular formula C21H23NO2 B8627725 1,3(2H,4H)-Isoquinolinedione, 2-[2,6-bis(1-methylethyl)phenyl]- CAS No. 182800-53-9](/img/structure/B8627725.png)
1,3(2H,4H)-Isoquinolinedione, 2-[2,6-bis(1-methylethyl)phenyl]-
Cat. No. B8627725
M. Wt: 321.4 g/mol
InChI Key: AEDIHQHGAMNRLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06515129B1
Procedure details
0.512 g (3.16 mmol) of homophthalic anhydride and 0.42 g (2.37 mmol) of 2,6-diisopropylaniline were mixed, and melted at a temperature of 200° C. for 1 hour. The reactant was dissolved in ethyl acetate, washed with aqueous NaHCO3 solution, with water and then with saturated aqueous sodium chloride, dried over anhydrous MgSO4, and subjected to filtration with a folded filter paper. The filtrate was concentrated and evaporated to dryness. The residue was recrystallized by using a mixture of CH2Cl2 and hexane, to obtain 0.351 g (yield 36%) of the specified substance as light purple leaflets. It showed the following physical properties and analyzed values.
Yield
36%
Identifiers
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REACTION_CXSMILES
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[C:1]1(=[O:12])[O:7][C:5](=O)[C:4]2=[CH:8][CH:9]=[CH:10][CH:11]=[C:3]2[CH2:2]1.[CH:13]([C:16]1[CH:22]=[CH:21][CH:20]=[C:19]([CH:23]([CH3:25])[CH3:24])[C:17]=1[NH2:18])([CH3:15])[CH3:14]>C(OCC)(=O)C>[CH:23]([C:19]1[CH:20]=[CH:21][CH:22]=[C:16]([CH:13]([CH3:15])[CH3:14])[C:17]=1[N:18]1[C:5](=[O:7])[C:4]2=[CH:8][CH:9]=[CH:10][CH:11]=[C:3]2[CH2:2][C:1]1=[O:12])([CH3:25])[CH3:24]
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Inputs
Step One
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Name
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|
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Quantity
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0.512 g
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Type
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reactant
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Smiles
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C1(CC=2C(C(=O)O1)=CC=CC2)=O
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Name
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Quantity
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0.42 g
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Type
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reactant
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Smiles
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C(C)(C)C1=C(N)C(=CC=C1)C(C)C
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with aqueous NaHCO3 solution, with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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with saturated aqueous sodium chloride, dried over anhydrous MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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subjected to filtration with a folded filter paper
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was recrystallized
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ADDITION
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Type
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ADDITION
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|
Details
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a mixture of CH2Cl2 and hexane
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CUSTOM
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Type
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CUSTOM
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|
Details
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to obtain 0.351 g (yield 36%) of the specified substance as light purple leaflets
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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|
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Smiles
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C(C)(C)C1=C(C(=CC=C1)C(C)C)N1C(CC=2C(C1=O)=CC=CC2)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 36% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
